Cas no 53661-34-0 (4-ISOQUINOLINECARBONITRILE, 3-CHLORO-1-ETHYL-5,6,7,8-TETRAHYDRO-)

• Product Name: 4-ISOQUINOLINECARBONITRILE, 3-CHLORO-1-ETHYL-5,6,7,8-TETRAHYDRO-
• CAS No: 53661-34-0
• MF: C₁₂H₁₃ClN₂
• MW: 220.698021650314
• CID: 3307896
• PubChem ID: 3335609
• Update Time: 2025-09-22

4-ISOQUINOLINECARBONITRILE, 3-CHLORO-1-ETHYL-5,6,7,8-TETRAHYDRO- Chemical and Physical Properties

Names and Identifiers

• 4-ISOQUINOLINECARBONITRILE, 3-CHLORO-1-ETHYL-5,6,7,8-TETRAHYDRO-
• 3-Chloro-1-ethyl-5,6,7,8-tetrahydro-isoquinoline-4-carbonitrile
• 3-Chloro-1-ethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• SR-01000085497-1
• 53661-34-0
• AKOS001679369
• IDI1_023379
• HMS1488I13
• MLS000587077
• F75646
• CHEMBL1306659
• STK830173
• HMS2600G23
• CS-0359790
• SR-01000085497
• CCG-23960
• EU-0016059
• ChemDiv3_005469
• SMR000211060

• Inchi： 1S/C12H13ClN2/c1-2-11-9-6-4-3-5-8(9)10(7-14)12(13)15-11/h2-6H2,1H3
• InChI Key： GWUDPVDFRSFGIL-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C2CCCCC=2C(CC)=N1

Computed Properties

• Exact Mass: 220.0767261g/mol
• Monoisotopic Mass: 220.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 36.7Ų